4-(2-Aminoanilino)pyridine
Overview
Description
Synthesis Analysis
The synthesis of 4-(2-Aminoanilino)pyridine and its derivatives involves various strategies, including multicomponent reactions and the use of different catalysts to achieve high yields. For example, a novel method for synthesizing pyridine-bridged poly(ether-imide)s based on derivatives of 4-(2-Aminoanilino)pyridine demonstrates the compound's utility in creating high-performance materials with excellent thermal stability and solubility in common organic solvents (Wang et al., 2008).
Molecular Structure Analysis
The molecular structure of 4-(2-Aminoanilino)pyridine derivatives reveals interesting hydrogen-bonding arrangements and molecular dimensions that contribute to their stability and reactivity. Studies have detailed the crystal structures of related compounds, showcasing various intermolecular interactions, such as N-H...N and N-H...O hydrogen bonds, which form layered structures and affect the compound's physical properties and reactivity (Kosutić Hulita et al., 2005).
Chemical Reactions and Properties
4-(2-Aminoanilino)pyridine participates in various chemical reactions, including condensation reactions to form novel compounds with potential applications in medicinal chemistry and material science. Its reactivity is influenced by the presence of both the pyridine and aminoanilino groups, making it a versatile intermediate for the synthesis of complex molecules (Elangovan et al., 2021).
Scientific Research Applications
Neurological Applications : 4-amino pyridine has been found to increase afferent volley amplitude and likely increase motoneurone excitability in the spinal cord. This could potentially cause convulsive power through intense activation of polysynaptic circuits, indicating its role in neurological studies and applications (Lemeignan, 1972).
Corrosion Inhibition : 4-amino-N,N-di-(2-pyridylmethyl)-aniline has shown effectiveness in inhibiting corrosion of mild steel in hydrochloric acid, indicating its potential in industrial applications to protect metals from corrosion. The efficiency of this inhibition decreases with temperature, suggesting a specific operational range for its effectiveness (Xu et al., 2015).
Medical Applications : 4-aminopyridine has been reported to improve symptoms in multiple sclerosis patients by potentiating synaptic transmission and increasing muscle twitch tension, independent of demyelination. This implies its potential therapeutic applications in treating neurological disorders (Smith, Felts, & John, 2000).
Antimicrobial Applications : Certain pyridine derivatives, including 2-amino-4-aryl-3,5-dicarbonitrile-6-thiopyridines, have shown potential as new antimicrobial drugs. Their antibacterial activity depends on their structure and ability to affect bacteria's lipopolysaccharide, indicating a structural-activity relationship crucial for developing effective antimicrobial agents (Koszelewski et al., 2021).
Safety And Hazards
4-(2-Aminoanilino)pyridine is considered hazardous. It has been classified for acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
properties
IUPAC Name |
2-N-pyridin-4-ylbenzene-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h1-8H,12H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDRQNOGGIOMQNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N)NC2=CC=NC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20303000 |
Source
|
| Record name | 4-(2-AMINOANILINO)PYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20303000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Aminoanilino)pyridine | |
CAS RN |
65053-26-1 |
Source
|
| Record name | 65053-26-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=155702 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-(2-AMINOANILINO)PYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20303000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(((4-Chloro-3-methylpyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole](/img/structure/B28404.png)
